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Compound of Interest

Compound Name: Propylparaben-d7

Cat. No.: B565423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propylparaben-d7 is the deuterated form of Propylparaben, a widely utilized antimicrobial

preservative in cosmetics, pharmaceuticals, and food products.[1][2][3] The substitution of

seven hydrogen atoms with deuterium atoms makes it a valuable internal standard for

quantitative analysis using methods such as NMR, GC-MS, or LC-MS.[1] Due to the chemical

similarity between deuterated and non-deuterated compounds, their safety profiles are

generally considered analogous. This guide provides a comprehensive overview of the safety

data and handling precautions for Propylparaben-d7, primarily based on the available data for

Propylparaben, as a specific Safety Data Sheet (SDS) for the deuterated isotopologue is not

readily available.

Hazard Identification and Classification
Propylparaben is generally considered to have low acute toxicity.[4] However, it is classified as

hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200). The

primary hazards are related to irritation and the potential to form combustible dust.

GHS Classification:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[5]
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Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[5]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[5]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[5]

Combustible Dust: May form combustible dust concentrations in air.[6]

Signal Word: Warning[5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

May form combustible dust concentrations in air.[6]

Handling and Storage
Proper handling and storage are crucial to ensure safety and maintain the integrity of

Propylparaben-d7.

Handling:

Avoid contact with skin and eyes.[7]

Do not breathe dust, mist, vapors, or spray.

Wear appropriate personal protective equipment (PPE), including gloves, protective goggles,

and a lab coat.[5][6]

Ensure adequate ventilation, especially in confined areas. Use only outdoors or in a well-

ventilated area.[5]
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Ground all equipment containing the material to prevent static discharge.[7]

Avoid dust formation.

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][6][7]

Store away from strong oxidizing agents, strong bases, and strong acids.[6]

Combustible materials should be stored away from extreme heat and sources of ignition.[7]

A recommended storage temperature is 4°C, sealed and away from direct sunlight.[5]

First-Aid Measures
In case of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[5] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical

attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing and wash it before reuse.[5] If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5] Get medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[5] Never give anything by mouth to an

unconscious person. Get medical attention if

you feel unwell.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, alcohol-resistant foam, or

carbon dioxide (CO2).[5][6]

Unsuitable Extinguishing Media: Do not use a water jet.[6]

Specific Hazards: Dust clouds can be explosive.[6] Thermal decomposition can lead to the

release of irritating gases and vapors, such as carbon monoxide and carbon dioxide.[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Evacuate unnecessary personnel.[6]

Environmental Precautions: Do not let the product enter drains or surface water.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust. Use non-sparking tools.[6]

Data Presentation
Physical and Chemical Properties

Property Value

Chemical Formula C₁₀H₅D₇O₃

Molecular Weight 187.24 g/mol [8]

Appearance White crystalline powder[6][9][10]

Odor Odorless or faint aromatic odor[9][10]

Melting Point 95 - 98 °C[6][10][11]

Boiling Point ~301 °C[6]

Solubility
Slightly soluble in water. Soluble in ethanol,

ether, and acetone.[9][11]

pH 3 - 4.5 (saturated solution)[6]

Flash Point 185 °C (356°F)[6]

Specific Gravity 1.063 g/cm³[7][12]

Toxicological Information
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Metric Value Species

Acute Oral Toxicity (LD50) 7500 mg/kg[13] Mouse

Skin Irritation Mildly irritating[4] -

Eye Irritation
Can cause minor eye

irritation[6]
-

Carcinogenicity
Not classified as a

carcinogen[4][14]
-

Mutagenicity Not considered mutagenic[4] -

Reproductive Toxicity

May decrease sperm number

and motility in rats at high

doses[1]

Rat

Stability and Reactivity
Reactivity: Stable at ambient temperature and under normal conditions of use.[6]

Chemical Stability: The product is stable under recommended storage conditions.[13]

Possibility of Hazardous Reactions: Hazardous polymerization will not occur.[6]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition. Avoid creating or

spreading dust.[6]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.[6]

Hazardous Decomposition Products: Carbon oxides (CO, CO₂) under fire conditions.[6][7]

Experimental Protocols
Representative Protocol: Acute Oral Toxicity Study
(OECD 423 Guideline)
This protocol outlines a typical methodology for assessing the acute oral toxicity of a substance

like Propylparaben.
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1. Objective: To determine the acute oral toxicity of the test substance.

2. Test Substance: Propylparaben (or Propylparaben-d7).

3. Test Animals:

Species: Rat (e.g., Sprague-Dawley or Wistar).

Sex: Typically female.

Age: 8-12 weeks old.

Source: A reputable supplier.

4. Housing and Husbandry:

Caging: Housed in appropriate cages with a controlled environment.

Temperature: 22 ± 3°C.

Humidity: 30-70%.

Light Cycle: 12 hours light, 12 hours dark.

Food and Water: Standard laboratory diet and drinking water available ad libitum.

5. Dose Administration:

Vehicle: A suitable vehicle in which the test substance is soluble or can be suspended (e.g.,

corn oil, water with a suspending agent).

Route: Oral gavage.

Dose Levels: A starting dose of 300 mg/kg is often used, with subsequent doses of 2000

mg/kg or 5000 mg/kg depending on the outcome.

Procedure: A single dose is administered to a group of 3 animals after a short fasting period.

6. Observations:
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Mortality: Animals are checked for mortality twice daily.

Clinical Signs: Animals are observed for clinical signs of toxicity shortly after dosing and then

at least once daily for 14 days. Observations include changes in skin, fur, eyes, and mucous

membranes, as well as respiratory, circulatory, autonomic, and central nervous system

effects.

Body Weight: Individual animal weights are recorded shortly before the test substance is

administered and at least weekly thereafter.

7. Pathological Examination:

All animals are subjected to a gross necropsy at the end of the observation period. Any

abnormalities are recorded.

8. Data Analysis:

The results are assessed in terms of the number of animals that die or show signs of toxicity

at each dose level. The LD50 is estimated based on the observed mortality.

Visualizations
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Start: Obtain Propylparaben-d7

Assess Hazards
(Review SDS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Weigh and Handle Chemical

Use in Experiment

Decontaminate Work Area
and Glassware

Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: A workflow for the safe handling of Propylparaben-d7.
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Spill Detected

Evacuate Immediate Area
and Alert Others

Assess Spill Size and Risk

Small Spill?
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Yes

Contact Environmental
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No

Contain Spill with
Inert Absorbent
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Click to download full resolution via product page

Caption: A procedure for responding to a Propylparaben-d7 spill.
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1. Identify Hazards
(e.g., Irritation, Combustible Dust)

2. Assess Exposure Potential
(Inhalation, Dermal)

3. Evaluate Risks
(Likelihood vs. Severity)

4. Implement Control Measures
(Ventilation, PPE)

5. Review and Monitor
Effectiveness of Controls

Click to download full resolution via product page

Caption: A logical process for risk assessment when working with Propylparaben-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Propylparaben - Wikipedia [en.wikipedia.org]

3. thetoxicfreefoundation.com [thetoxicfreefoundation.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b565423?utm_src=pdf-body-img
https://www.benchchem.com/product/b565423?utm_src=pdf-body
https://www.benchchem.com/product/b565423?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/propylparaben-d7.html
https://en.wikipedia.org/wiki/Propylparaben
https://thetoxicfreefoundation.com/database/ingredient/propylparaben
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Safety assessment of propyl paraben: a review of the published literature - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. file.medchemexpress.com [file.medchemexpress.com]

6. acme-hardesty.com [acme-hardesty.com]

7. chemistryconnection.com [chemistryconnection.com]

8. Propyl-d7 Paraben | C10H12O3 | CID 71751855 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. PROPYLPARABEN - Ataman Kimya [atamanchemicals.com]

10. Propylparaben | C10H12O3 | CID 7175 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. PROPYL PARABEN - Ataman Kimya [atamanchemicals.com]

12. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]

13. theglobalquality.com [theglobalquality.com]

14. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Propylparaben-d7: An In-depth Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565423#propylparaben-d7-safety-data-sheet-sds-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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